Cas no 899736-03-9 (2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• CAS No: 899736-03-9
• MF: C₁₃H₇Cl₃N₂O₂S₂
• MW: 393.695877313614
• CID: 5485870
• Update Time: 2025-05-23

2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C13H7Cl3N2O2S2/c1-20-7-3-2-6(14)10-9(7)17-13(22-10)18-12(19)5-4-8(15)21-11(5)16/h2-4H,1H3,(H,17,18,19)
• InChI Key： JWSCCTRYLKYAPS-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=NC2=C(OC)C=CC(Cl)=C2S1)=O

Additional information on 2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide

Comprehensive Overview of 2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide (CAS No. 899736-03-9)

The compound 2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide, identified by its CAS No. 899736-03-9, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique structural framework combining a benzothiazole core with a thiophene-carboxamide moiety, making it a subject of interest for researchers exploring novel bioactive compounds. Its intricate architecture and functional groups contribute to its potential applications in drug discovery and agrochemical development.

In recent years, the demand for heterocyclic compounds like 2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide has surged due to their versatility in pharmaceutical research. Scientists are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing need for new therapeutics against resistant pathogens. The compound's chloro and methoxy substituents enhance its binding affinity to biological targets, a feature often highlighted in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 899736-03-9 involves multi-step organic reactions, including amide coupling and cyclization techniques. Researchers frequently search for optimized synthetic protocols to improve yield and purity, reflecting the compound's complexity. Analytical characterization via NMR, HPLC, and mass spectrometry is critical to confirm its identity, a topic often queried in academic forums and databases.

The compound's relevance extends to green chemistry initiatives, where scientists explore eco-friendly solvents and catalysts for its synthesis. This aligns with broader industry trends toward sustainable practices, a hot topic in 2024 chemical research. Additionally, computational studies leveraging AI-driven molecular modeling are increasingly applied to predict its interactions with biological systems, addressing common search queries about in silico drug design.

Beyond pharmaceuticals, 2,5-dichloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide may find utility in advanced materials, such as organic semiconductors or sensors. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic applications, a niche yet rapidly growing field. This dual applicability in life sciences and materials engineering underscores its interdisciplinary value.

In summary, CAS No. 899736-03-9 represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with emerging applications, positions it as a focal point for both academic and industrial research. As the scientific community continues to unravel its potential, this compound is poised to remain a keyword in cutting-edge chemical literature and patent filings.